Cas no 2408971-29-7 ((5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride)

• Product Name: (5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride
• CAS No: 2408971-29-7
• MF: C₇H₁₃Cl₂N₃O
• MW: 226.103619337082
• CID: 6179666
• PubChem ID: 154729738
• Update Time: 2025-06-28

(5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408971-29-7
• (5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride
• {5H,6H,8H-imidazo[2,1-c][1,4]oxazin-2-yl}methanamine dihydrochloride
• Z4129230813
• EN300-7492698

• Inchi： 1S/C7H11N3O.2ClH/c8-3-6-4-10-1-2-11-5-7(10)9-6;;/h4H,1-3,5,8H2;2*1H
• InChI Key： GTOFOQAMIZFIEF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CC2=NC(CN)=CN2CC1

Computed Properties

• Exact Mass: 225.0435674g/mol
• Monoisotopic Mass: 225.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on (5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride

Introduction to (5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride (CAS No. 2408971-29-7)

(5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride, CAS No. 2408971-29-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in various biological and chemical applications. This compound belongs to the imidazo[2,1-c][1,4]oxazine class, a heterocyclic structure known for its diverse pharmacological properties. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for industrial and research purposes.

The< b>imidazo[2,1-c][1,4]oxazine core structure of this compound is a fused ring system consisting of an imidazole ring connected to an oxazine ring. This unique arrangement imparts specific electronic and steric properties that are highly valuable in drug design. The presence of the secondary amine group at the 2-position of the oxazine ring further expands its chemical reactivity and functionalization possibilities.

In recent years, there has been growing interest in< b>imidazo[2,1-c][1,4]oxazine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit inhibitory effects on multiple targets, including kinases and enzymes involved in cancer progression. The< b>methanamine moiety in the molecular structure contributes to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

One of the most compelling aspects of (5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride is its potential as an anti-inflammatory agent. Research has indicated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These enzymes are crucial in the production of pro-inflammatory cytokines and mediators. By targeting these pathways, the compound may offer a novel approach to treating chronic inflammatory diseases.

The< b>dihydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility in aqueous solutions. This makes it more amenable for formulation into oral or injectable medications. Additionally, the salt form increases stability under various storage conditions, reducing degradation and extending shelf life.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with high accuracy. Molecular docking studies have revealed that (5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride can effectively bind to several protein targets relevant to cancer and inflammation. These findings support its potential as a lead compound for further drug development.

In preclinical studies, this compound has demonstrated promising results in animal models of cancer and inflammation. The ability to inhibit tumor growth and reduce inflammatory responses without significant side effects is a significant advantage. These findings have generated considerable interest among pharmaceutical companies looking for new therapeutic agents.

The synthesis of (5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and protecting group strategies are crucial in constructing the complex heterocyclic core.

The pharmacological activity of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property allows it to reach target sites within cells efficiently. Additionally, its metabolic stability ensures prolonged activity within the body.

The< b>imidazo[2,1-c][1,4]oxazine ring system is known for its versatility in drug design due to its ability to adopt multiple conformations. This flexibility allows it to interact with a wide range of biological targets with high affinity. The< b>methanamine moiety at the 2-position provides additional points for interaction with biological molecules.

In conclusion,(< b>5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazin-2-yl)methanamine dihydrochloride CAS No. 2408971-29-7) is a highly promising compound with significant potential in pharmaceutical applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development into new therapeutic agents for cancer and inflammatory diseases.